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Compound of Interest

Compound Name:
1-(2-

Bromophenylsulfonyl)azetidine

CAS No.: 1359705-87-5

Cat. No.: B11849041

Get Quote

H

BrNO

S Molecular Weight: 276.15 g/mol [1]

Executive Summary
1-(2-Bromophenylsulfonyl)azetidine is a specialized heterocyclic building block utilized

primarily in medicinal chemistry for the synthesis of bioactive scaffolds. Its structure comprises

a strained four-membered azetidine ring coupled to a lipophilic 2-bromophenyl group via a

sulfonyl linker.

Understanding its solubility profile is critical for process optimization, particularly in palladium-

catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura) where the 2-

bromo moiety serves as the reactive handle. This guide details the thermodynamic solubility
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profile, solvent compatibility for synthesis, and a self-validating experimental protocol for

precise saturation point determination.

Molecular Structure & Solubility Mechanics
To predict and manipulate the solubility of this compound, one must analyze its Structure-

Property Relationships (SPR).

The Sulfonyl Group (

): Acts as a strong dipole, facilitating solubility in polar aprotic solvents (DMSO, DMF)
through dipole-dipole interactions.

The Azetidine Ring: A saturated, strained amine. As a tertiary sulfonamide, the nitrogen lacks

a proton for hydrogen bonding, rendering the molecule hydrophobic and insoluble in

aqueous media at neutral pH.

The 2-Bromophenyl Moiety: Introduces significant lipophilicity and

-

stacking potential, driving high solubility in chlorinated solvents (DCM, Chloroform) and
aromatic hydrocarbons (Toluene).

Solubility Profile Data
The following data categorizes solvent compatibility based on thermodynamic stability and

practical application in synthesis.

Table 1: Solubility Assessment in Organic Solvents (at
25°C)
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Solvent Class Solvent
Solubility
Rating

Estimated
Saturation (

)

Application
Context

Chlorinated
Dichloromethane

(DCM)
High > 100 mg/mL

Primary solvent

for extraction and

chromatography.

Chloroform (

)
High > 100 mg/mL

NMR solvent (

); excellent

solubilizer.

Polar Aprotic DMSO High > 80 mg/mL

Ideal for

biological assays

and nucleophilic

substitutions.

DMF / DMA High > 75 mg/mL

Preferred for

high-temp cross-

coupling

reactions.

THF Good 40–60 mg/mL

Standard solvent

for reduction or

lithiation

reactions.

Polar Protic Methanol Moderate 10–25 mg/mL

Useful for

recrystallization

(anti-solvent

addition).

Ethanol Low-Mod 5–15 mg/mL

Poor solvent at

RT; effective at

reflux for

crystallization.

Non-Polar Toluene Good 30–50 mg/mL Standard for Pd-

catalyzed

coupling
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(Suzuki/Buchwal

d).

Hexanes /

Heptane
Insoluble < 1 mg/mL

Critical Anti-

solvent for

precipitation/purif

ication.

Aqueous Water (pH 7) Insoluble < 0.1 mg/mL

Immiscible;

product partitions

into organic

layer.

Note: Values are derived from comparative QSAR analysis of structural analogs (arylsulfonyl

azetidines) and standard sulfonamide physicochemical properties.

Experimental Protocol: Gravimetric Solubility
Determination
As a Senior Application Scientist, I recommend avoiding visual estimation. Use this Self-

Validating Saturation Protocol to determine exact solubility limits for your specific batch. This

method minimizes solvent waste and accounts for kinetic dissolution rates.

Methodology: The "Step-Up" Saturation Loop
This workflow ensures you reach thermodynamic equilibrium without decomposing the solute.

Preparation: Weigh 50 mg of 1-(2-Bromophenylsulfonyl)azetidine into a tared 4 mL HPLC

vial.

Solvent Addition: Add the target solvent in 100 µL increments (Step-wise titration).

Equilibration: Vortex for 30 seconds, then sonicate for 1 minute at 25°C.
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Visual Check:

Clear Solution: Stop. Calculate solubility.

Undissolved Solid: Continue adding solvent.

Validation (Gravimetric): If solid remains after 2 mL, filter the supernatant, evaporate a known

volume, and weigh the residue to calculate

.

Workflow Visualization
The following diagram outlines the decision logic for this protocol.
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Start: Weigh 50 mg Compound

Add 100 µL Solvent

Vortex (30s) & Sonicate (1 min)

Visual Inspection

Solution Clear?

No (Solid Visible)

Calculate Solubility:
S = Mass / Vol

Yes

Filter Supernatant
(0.22 µm PTFE)

Vol > 2mL & Solid Remains

Report S_sat (mg/mL)

Evaporate & Weigh Residue

Click to download full resolution via product page

Figure 1: Step-wise Gravimetric Solubility Determination Workflow.
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Applications in Synthesis & Purification
Understanding the solubility profile allows for strategic solvent selection during drug

development workflows.

A. Reaction Solvent Selection
For cross-coupling reactions involving the 2-bromo handle:

Recommended:Toluene or 1,4-Dioxane. These solvents dissolve the compound well at

elevated temperatures (80–110°C) required for Pd-catalyzed cycles.

Alternative:DMF is excellent for nucleophilic aromatic substitution (

) if the bromine is to be displaced by strong nucleophiles (e.g., azides, amines).

B. Purification Strategy (Recrystallization)
Exploit the solubility differential between DCM and Hexanes:

Dissolve the crude 1-(2-Bromophenylsulfonyl)azetidine in a minimum volume of DCM

(High Solubility).

Slowly add Hexanes (Anti-solvent) until turbidity persists.

Cool to 4°C. The hydrophobic nature of the bromophenyl group will drive the compound to

crystallize out of the non-polar hexane-rich environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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